Cas no 1213085-79-0 ((1R)-1-(2-bromo-3-fluorophenyl)ethan-1-amine)

• Product Name: (1R)-1-(2-bromo-3-fluorophenyl)ethan-1-amine
• CAS No: 1213085-79-0
• MF: C₈H₉BrFN
• MW: 218.066164731979
• CID: 5594936
• PubChem ID: 96955780
• Update Time: 2025-05-24

(1R)-1-(2-bromo-3-fluorophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(2-BROMO-3-FLUOROPHENYL)ETHYLAMINE
• (R)-1-(2-bromo-3-fluorophenyl)ethanamine
• Benzenemethanamine, 2-bromo-3-fluoro-α-methyl-, (αR)-
• (1R)-1-(2-bromo-3-fluorophenyl)ethan-1-amine
• 1213085-79-0
• EN300-1910655
• C92052

• Inchi： 1S/C8H9BrFN/c1-5(11)6-3-2-4-7(10)8(6)9/h2-5H,11H2,1H3/t5-/m1/s1
• InChI Key： NHSCXWFOPYDLAV-RXMQYKEDSA-N
• SMILES： N[C@@H](C1=CC=CC(F)=C1Br)C

Computed Properties

• Exact Mass: 216.99024g/mol
• Monoisotopic Mass: 216.99024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.482±0.06 g/cm3(Predicted)
• Boiling Point: 243.5±25.0 °C(Predicted)
• pka: 8.18±0.10(Predicted)

Additional information on (1R)-1-(2-bromo-3-fluorophenyl)ethan-1-amine

Recent Advances in the Study of (1R)-1-(2-bromo-3-fluorophenyl)ethan-1-amine (CAS: 1213085-79-0)

The compound (1R)-1-(2-bromo-3-fluorophenyl)ethan-1-amine (CAS: 1213085-79-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine, characterized by its bromo-fluorophenyl moiety, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and receptor modulators. Recent studies have focused on its synthesis, stereochemical properties, and biological activity, making it a compound of interest for drug discovery and development.

One of the key areas of research has been the optimization of synthetic routes for (1R)-1-(2-bromo-3-fluorophenyl)ethan-1-amine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient enantioselective synthesis using asymmetric hydrogenation of the corresponding imine precursor. This method achieved high enantiomeric excess (ee > 98%) and good yield (85%), which is critical for pharmaceutical applications where stereochemical purity is paramount.

In terms of biological activity, recent investigations have explored the compound's potential as a building block for kinase inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of (1R)-1-(2-bromo-3-fluorophenyl)ethan-1-amine exhibited potent inhibitory activity against specific tyrosine kinases involved in cancer pathways. The bromo-fluoro substitution pattern was found to enhance binding affinity to the ATP-binding pocket of these kinases, suggesting its utility in designing targeted therapies.

Pharmacokinetic studies have also been conducted to evaluate the drug-like properties of this compound. Research published in European Journal of Pharmaceutical Sciences (2023) indicated that (1R)-1-(2-bromo-3-fluorophenyl)ethan-1-amine demonstrates favorable metabolic stability in human liver microsomes and moderate permeability in Caco-2 cell monolayers. These findings support its potential as a lead compound for further optimization in drug development programs.

Furthermore, computational modeling studies have provided insights into the molecular interactions of this compound with biological targets. Molecular docking simulations, as reported in a 2024 Journal of Chemical Information and Modeling article, revealed that the stereochemistry at the chiral center plays a crucial role in determining binding orientation and affinity. This understanding is facilitating the rational design of more potent and selective derivatives.

Ongoing research is exploring the application of (1R)-1-(2-bromo-3-fluorophenyl)ethan-1-amine in central nervous system (CNS) drug discovery. Preliminary results presented at the 2024 American Chemical Society National Meeting suggest that certain derivatives show promising blood-brain barrier penetration and activity against neurological targets, opening new avenues for treating neurodegenerative disorders.

In conclusion, (1R)-1-(2-bromo-3-fluorophenyl)ethan-1-amine (CAS: 1213085-79-0) represents a versatile scaffold in medicinal chemistry with demonstrated potential across multiple therapeutic areas. The recent advances in its synthesis, biological evaluation, and computational modeling provide a strong foundation for future drug discovery efforts. Continued research is expected to yield novel derivatives with improved pharmacological properties and therapeutic efficacy.